Cas no 2229345-12-2 (2-amino-3-(4-methoxy-2-nitrophenyl)propan-1-ol)

• Product Name: 2-amino-3-(4-methoxy-2-nitrophenyl)propan-1-ol
• CAS No: 2229345-12-2
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 6267165
• PubChem ID: 165723045
• Update Time: 2025-06-28

2-amino-3-(4-methoxy-2-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-methoxy-2-nitrophenyl)propan-1-ol
• 2229345-12-2
• EN300-1798165

• Inchi： 1S/C10H14N2O4/c1-16-9-3-2-7(4-8(11)6-13)10(5-9)12(14)15/h2-3,5,8,13H,4,6,11H2,1H3
• InChI Key： LEDXTNKKAPAZBP-UHFFFAOYSA-N
• SMILES： OCC(CC1C=CC(=CC=1[N+](=O)[O-])OC)N

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 101Ų

Additional information on 2-amino-3-(4-methoxy-2-nitrophenyl)propan-1-ol

Professional Introduction to 2-amino-3-(4-methoxy-2-nitrophenyl)propan-1-ol (CAS No. 2229345-12-2)

2-amino-3-(4-methoxy-2-nitrophenyl)propan-1-ol, with the CAS number 2229345-12-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, exhibits potential applications in the synthesis of bioactive molecules and has been the subject of extensive studies in academic and industrial settings.

The molecular structure of 2-amino-3-(4-methoxy-2-nitrophenyl)propan-1-ol consists of a propan-1-ol backbone substituted with a 4-methoxy-2-nitrophenyl group at the third carbon position. This configuration imparts distinct reactivity and functionality, making it a valuable intermediate in the construction of more complex chemical entities. The presence of both amino and hydroxyl functional groups enhances its versatility in various synthetic pathways, particularly in the development of pharmacologically relevant compounds.

In recent years, there has been a growing interest in exploring the pharmacological potential of 2-amino-3-(4-methoxy-2-nitrophenyl)propan-1-ol. Research studies have highlighted its role as a precursor in the synthesis of novel therapeutic agents targeting various biological pathways. For instance, preliminary investigations suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses and metabolic disorders. These findings align with the broader trend in drug discovery towards identifying small molecules that can modulate complex disease mechanisms.

The nitro and methoxy substituents on the aromatic ring contribute to the compound's electronic properties, influencing its interactions with biological targets. The nitro group, in particular, can be reduced to an amine under specific conditions, opening up possibilities for further functionalization. This reactivity has been exploited in synthetic strategies aimed at creating more intricate molecular architectures. Additionally, the methoxy group provides a site for selective modifications, allowing chemists to tailor the properties of derived compounds for specific applications.

Advances in computational chemistry have further facilitated the study of 2-amino-3-(4-methoxy-2-nitrophenyl)propan-1-ol. Molecular modeling techniques have been employed to predict its binding affinity to potential drug targets, providing insights into its pharmacological profile. These computational approaches complement experimental efforts, enabling researchers to design more efficient synthetic routes and optimize lead compounds. The integration of experimental data with computational predictions has become a cornerstone in modern drug discovery, streamlining the process from hit identification to candidate optimization.

The synthesis of 2-amino-3-(4-methoxy-2-nitrophenyl)propan-1-ol presents unique challenges due to its complex structural features. However, recent advancements in synthetic methodologies have made it more accessible than ever before. Catalytic processes and green chemistry principles have been increasingly adopted to improve yield and reduce environmental impact. These innovations not only enhance efficiency but also align with global efforts towards sustainable chemical manufacturing.

In conclusion, 2-amino-3-(4-methoxy-2-nitrophenyl)propan-1-ol (CAS No. 2229345-12-2) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable building block for developing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in addressing complex medical challenges.